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Compound of Interest

Compound Name: Dolasetron-d5

Cat. No.: B15137677

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dolasetron is a potent and selective serotonin 5-HT3 receptor antagonist. It is clinically used for
the prevention of nausea and vomiting associated with chemotherapy and postoperative
procedures. The primary mechanism of action involves the blockade of serotonin binding to 5-
HT3 receptors on vagal afferent nerves in the gastrointestinal tract and in the chemoreceptor
trigger zone of the central nervous system. This interruption of the signaling cascade effectively
mitigates the emetic response. Dolasetron is rapidly converted in the body to its active
metabolite, hydrodolasetron, which is primarily responsible for its pharmacological effects.

Dolasetron-d5, a deuterated analog of dolasetron, serves as a valuable tool in various
research and development applications, particularly in high-throughput screening (HTS)
assays. The incorporation of deuterium atoms can enhance metabolic stability and provide a
distinct mass signature for mass spectrometry-based detection methods, without significantly
altering the fundamental pharmacological properties. These application notes provide detailed
protocols for three common HTS assay formats suitable for the characterization o
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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